Cas no 26163-65-5 (2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester)
26163-65-5 structure
Product Name:2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester
CAS No:26163-65-5
MF:C7H10O7
MW:206.150103092194
CID:2070985
PubChem ID:12566215
Update Time:2025-04-21
2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester
- citric acid 2-methyl ester
- citric acid beta-methyl ester
- Citronensaeure-beta-methylester
- Citronensaeuremonomethylester
- methyl citrate
- sym-monomethyl citrate
- 3-hydroxy-3-methoxycarbonylpentanedioate
- 1,2,3-Propanetricarboxylic acid,2-hydroxy-,2-methyl ester
- AKOS040738142
- 2-HPTCA-ME cpd
- Compound NP-019913
- CHEMBL235362
- 3-Hydroxy-3-(methoxycarbonyl)pentanedioic acid
- 6-Methyl citrate
- 3-hydroxy-3-methoxycarbonylpentanedioic acid
- SCHEMBL2744420
- 26163-65-5
- CHEBI:167716
- methyl 3-carboxy-2-carboxymethyl-2-hydroxypropanoate
-
- Inchi: 1S/C7H10O7/c1-14-6(12)7(13,2-4(8)9)3-5(10)11/h13H,2-3H2,1H3,(H,8,9)(H,10,11)
- InChI Key: HCVBQXINVUFVCE-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)(CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 204.02700
- Monoisotopic Mass: 206.04265265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 126.79000
- LogP: -3.82950
2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Methyl Ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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